Cas no 1795304-36-7 (3-{[3-(thiophen-3-yl)-1,2,4-oxadiazol-5-yl]methyl}-1-[2-(trifluoromethyl)benzoyl]piperidine)

• Product Name: 3-{[3-(thiophen-3-yl)-1,2,4-oxadiazol-5-yl]methyl}-1-[2-(trifluoromethyl)benzoyl]piperidine
• CAS No: 1795304-36-7
• MF: C₂₀H₁₈F₃N₃O₂S
• MW: 421.436033725739
• CID: 5368656
• Update Time: 2025-05-19

3-{[3-(thiophen-3-yl)-1,2,4-oxadiazol-5-yl]methyl}-1-[2-(trifluoromethyl)benzoyl]piperidine Chemical and Physical Properties

Names and Identifiers

• [3-[[3-(3-Thienyl)-1,2,4-oxadiazol-5-yl]methyl]-1-piperidinyl][2-(trifluoromethyl)phenyl]methanone
• 3-{[3-(thiophen-3-yl)-1,2,4-oxadiazol-5-yl]methyl}-1-[2-(trifluoromethyl)benzoyl]piperidine

• Inchi： 1S/C20H18F3N3O2S/c21-20(22,23)16-6-2-1-5-15(16)19(27)26-8-3-4-13(11-26)10-17-24-18(25-28-17)14-7-9-29-12-14/h1-2,5-7,9,12-13H,3-4,8,10-11H2
• InChI Key： DKIWFPOFGJVHNZ-UHFFFAOYSA-N
• SMILES： C(N1CCCC(CC2ON=C(C3C=CSC=3)N=2)C1)(C1=CC=CC=C1C(F)(F)F)=O

Experimental Properties

• Density: 1.357±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 567.7±60.0 °C(Predicted)
• pka: -0.13±0.44(Predicted)

Additional information on 3-{[3-(thiophen-3-yl)-1,2,4-oxadiazol-5-yl]methyl}-1-[2-(trifluoromethyl)benzoyl]piperidine

Comprehensive Analysis of 3-{[3-(thiophen-3-yl)-1,2,4-oxadiazol-5-yl]methyl}-1-[2-(trifluoromethyl)benzoyl]piperidine (CAS No. 1795304-36-7)

The compound 3-{[3-(thiophen-3-yl)-1,2,4-oxadiazol-5-yl]methyl}-1-[2-(trifluoromethyl)benzoyl]piperidine (CAS No. 1795304-36-7) has garnered significant attention in recent years due to its unique structural features and potential applications in medicinal chemistry. This heterocyclic molecule combines a piperidine core with a thiophene-substituted 1,2,4-oxadiazole moiety and a trifluoromethylbenzoyl group, making it a promising candidate for drug discovery and material science research. Its molecular complexity and functional diversity align with current trends in small-molecule therapeutics and targeted drug design, addressing growing demand for novel bioactive compounds.

From a structural perspective, the presence of the 1,2,4-oxadiazole ring system contributes to enhanced metabolic stability and improved binding affinity to biological targets, a feature increasingly sought after in kinase inhibitor development. The thiophene heterocycle, known for its electron-rich properties, may facilitate π-π stacking interactions with aromatic amino acids in protein binding sites. Meanwhile, the trifluoromethyl group serves as a classic bioisostere that can modulate lipophilicity and membrane permeability – critical factors in central nervous system (CNS) drug development. These characteristics position CAS No. 1795304-36-7 as a valuable scaffold for addressing current challenges in neuropharmacology and inflammatory disease research.

Recent literature indicates growing interest in oxadiazole-containing compounds for their diverse biological activities, including potential applications in neurodegenerative disorders and chronic pain management. The specific substitution pattern of this molecule suggests possible interactions with G-protein coupled receptors (GPCRs) or ion channels, which are hot topics in contemporary drug discovery. Researchers investigating allosteric modulators or biased signaling in receptor pharmacology may find this chemical structure particularly intriguing due to its balanced hydrophobic/hydrophilic properties and three-dimensional complexity.

Synthetic accessibility represents another advantage of this compound. The piperidine scaffold is commercially abundant, and modern click chemistry approaches can efficiently construct the 1,2,4-oxadiazole linkage. This synthetic tractability makes CAS No. 1795304-36-7 attractive for structure-activity relationship (SAR) studies and lead optimization campaigns. Pharmaceutical chemists frequently search for such versatile intermediates that can serve as starting points for fragment-based drug discovery or combinatorial chemistry libraries.

In material science applications, the combination of thiophene and oxadiazole units suggests potential utility in organic electronics or photovoltaic materials. The electron-withdrawing trifluoromethyl group could influence charge transport properties, making derivatives of this compound interesting for organic thin-film transistors (OTFTs) research. These applications align with current sustainability trends and the search for energy-efficient materials.

From a drug metabolism perspective, the presence of multiple heteroatoms and the trifluoromethyl substituent may result in unique metabolic pathways worth investigating. Modern ADME (Absorption, Distribution, Metabolism, and Excretion) studies could reveal whether this scaffold offers advantages in terms of drug half-life or tissue distribution compared to simpler aromatic systems. Such information is increasingly valuable in precision medicine approaches where pharmacokinetic optimization is crucial.

The growing database of crystal structures for similar compounds enables better prediction of this molecule's three-dimensional conformation and potential protein-ligand interactions. Computational chemists focusing on molecular docking or quantum mechanical calculations may find this structure particularly interesting due to its balanced polarity and conformational flexibility. These properties are frequently searched in relation to virtual screening methodologies and computer-aided drug design (CADD) workflows.

Safety and toxicological profiles remain important considerations for any novel compound. While specific data on CAS No. 1795304-36-7 may be limited, the structural features suggest predictable degradation pathways that could be advantageous for green chemistry applications. Researchers interested in benign by design principles might explore derivatives of this scaffold for their potential environmental friendliness compared to traditional aromatic systems.

In conclusion, 3-{[3-(thiophen-3-yl)-1,2,4-oxadiazol-5-yl]methyl}-1-[2-(trifluoromethyl)benzoyl]piperidine represents a multifaceted chemical entity with significant potential across multiple research domains. Its structural complexity addresses current needs in drug discovery, while its synthetic accessibility makes it practical for various medicinal chemistry applications. As the scientific community continues to explore novel heterocyclic systems, compounds like CAS No. 1795304-36-7 will likely play increasingly important roles in addressing contemporary challenges in healthcare and advanced materials development.